Cas no 181528-64-3 (Artemether Tetrahydrofuran Acetate)

• Product Name: Artemether Tetrahydrofuran Acetate
• CAS No: 181528-64-3
• MF: C₁₆H₂₆O₅
• MW: 298.374645709991
• CID: 1062562
• PubChem ID: 15812603
• Update Time: 2025-04-20

Artemether Tetrahydrofuran Acetate Chemical and Physical Properties

Names and Identifiers

• Artemether Tetrahydrofuran Acetate
• [(3aS,4R,6aS,7R,8R,10R,10aR)-8-methoxy-4,7-dimethyl-2,3,3a,4,5,6,6a,7,8,10-decahydrofuro[3,2-i]isochromen-10-yl] acetate
• [3aS-(3aα,4α,6aα,7β,8β,10α,10aS*)]-Octahydro-8-Methoxy-4,7-diMethyl-2H,10H-furo[3,2-i][2]benzopyran-10-ol
• (3aS,4R,6aS,7R,8S,10R,10aR)-Octahydro-8-Methoxy-4,7-diMethyl-2H,10H-furo[3,2-i][2]benzopyran-10-ol 10-Acetate
• 181528-64-3
• (1R,5S,6R,9S,10R,11S,13R)-11-methoxy-6,10-dimethyl-2,12-dioxatricyclo[7.4.0.0?,?]tridecan-13-yl acetate
• [(3As,4R,6aS,7R,8S,10R,10aR)-8-methoxy-4,7-dimethyl-2,3,3a,4,5,6,6a,7,8,10-decahydrofuro[3,2-i]isochromen-10-yl] acetate
• Artemether Impurity C
• (3aS,4R,6aS,7R,8S,10R,10aR)-Octahydro-8-methoxy-4,7-dimethyl-2H,10H-furo[3,2-i][2]benzopyran-10-ol 10-Acetate, ; [3aS-(3aa,4a,6aa,7ss,8ss,10a,10aS*)]-Octahydro-8-methoxy-4,7-dimethyl-2H,10H-furo[3,2-i][2]benzopyran-10-ol Acetate; Artemether Ph. Int. Impurity C

• Inchi： 1S/C16H26O5/c1-9-5-6-13-10(2)14(18-4)21-15(20-11(3)17)16(13)12(9)7-8-19-16/h9-10,12-15H,5-8H2,1-4H3/t9-,10-,12+,13+,14+,15+,16-/m1/s1
• InChI Key： PJRDDUABDHLSPP-QYHITDJBSA-N
• SMILES： O1CC[C@H]2[C@H](C)CC[C@H]3[C@@H](C)[C@@H](OC)O[C@@H]([C@@]123)OC(C)=O

Computed Properties

• Exact Mass: 298.17800
• Monoisotopic Mass: 298.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 382.5±42.0 °C at 760 mmHg
• Flash Point: 166.0±27.9 °C
• PSA: 53.99000
• LogP: 2.33580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Artemether Tetrahydrofuran Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)